Cas no 1934497-06-9 (Hexane, 4-(bromomethyl)-2,3-dimethyl-)

• Product Name: Hexane, 4-(bromomethyl)-2,3-dimethyl-
• CAS No: 1934497-06-9
• MF: C₉H₁₉Br
• MW: 207.151162385941
• CID: 5285130
• Update Time: 2025-07-25

Hexane, 4-(bromomethyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 4-(bromomethyl)-2,3-dimethyl-

• Inchi： 1S/C9H19Br/c1-5-9(6-10)8(4)7(2)3/h7-9H,5-6H2,1-4H3
• InChI Key： IZDSDLSVWDUGDB-UHFFFAOYSA-N
• SMILES： CC(C)C(C)C(CBr)CC

Additional information on Hexane, 4-(bromomethyl)-2,3-dimethyl-

Research Briefing on Hexane, 4-(bromomethyl)-2,3-dimethyl- (CAS: 1934497-06-9) in Chemical Biology and Pharmaceutical Applications

Hexane, 4-(bromomethyl)-2,3-dimethyl- (CAS: 1934497-06-9) is a brominated alkane derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl functional group, serves as a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents and biochemical probes. Recent studies have highlighted its potential in targeted drug delivery systems, covalent inhibitor design, and as a building block for complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1934497-06-9 in the synthesis of covalent kinase inhibitors. Researchers utilized its reactive bromomethyl group to create irreversible inhibitors of EGFR mutants, showing improved selectivity profiles compared to traditional acrylamide-based warheads. The study reported a 40% increase in target engagement efficiency when using derivatives of this hexane compound as the covalent modifier.

In the field of chemical biology, 4-(bromomethyl)-2,3-dimethylhexane has been employed as a key intermediate in the development of activity-based protein profiling (ABPP) probes. A recent Nature Chemical Biology publication detailed its use in creating broad-spectrum serine hydrolase probes, enabling comprehensive proteome-wide analysis of enzyme activities in complex biological systems. The compound's stability in aqueous environments and selective reactivity make it particularly valuable for such applications.

Pharmaceutical formulation research has explored the potential of this compound in prodrug development. Its lipophilic nature and controlled release properties when incorporated into various carrier systems have shown promise in enhancing the bioavailability of poorly soluble drugs. Recent preclinical studies have demonstrated its effectiveness in improving the pharmacokinetic profiles of several anticancer agents by 2-3 fold compared to conventional formulations.

Safety and toxicological assessments of 1934497-06-9 have been the subject of recent regulatory research. While the compound shows excellent reactivity profiles, studies emphasize the need for careful handling due to its alkylating potential. Current good manufacturing practice (cGMP) guidelines are being developed to standardize its production and handling in industrial settings, particularly for pharmaceutical applications.

The synthetic accessibility of 4-(bromomethyl)-2,3-dimethylhexane has been improved through recent advancements in catalytic bromination methods. A 2024 publication in Organic Process Research & Development described a novel continuous flow process that increases yield by 35% while reducing hazardous waste generation. This technological advancement is expected to significantly impact the commercial availability and cost-effectiveness of this important chemical building block.

Future research directions for this compound include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and as a linker in antibody-drug conjugates (ADCs). Preliminary results from several biotech companies suggest its potential to address current limitations in these cutting-edge therapeutic modalities, particularly regarding stability and controlled release characteristics.